Cas no 2248389-80-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate
• CAS No: 2248389-80-0
• MF: C₁₃H₅Cl₂NO₄S
• MW: 342.154100179672
• CID: 6571605
• PubChem ID: 165761273
• Update Time: 2025-10-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513997
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate
• 2248389-80-0

• Inchi： 1S/C13H5Cl2NO4S/c14-9-8(5-21-10(9)15)13(19)20-16-11(17)6-3-1-2-4-7(6)12(16)18/h1-5H
• InChI Key： YUMVVPKWOFPRPV-UHFFFAOYSA-N
• SMILES： ClC1=C(SC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 340.9316342g/mol
• Monoisotopic Mass: 340.9316342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate (CAS No. 2248389-80-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate (CAS No. 2248389-80-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its isoindole and dichlorothiophene moieties, which confer it with distinct physical and chemical properties.

The isoindole moiety is a well-known heterocyclic system that has been extensively studied for its biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of this moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate suggests potential therapeutic applications. The dichlorothiophene moiety, on the other hand, is known for its electronic properties and has been explored in the development of organic semiconductors and photovoltaic materials.

Recent research has focused on the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate. A study published in the Journal of Organic Chemistry reported a novel synthetic route that involves the reaction of 4,5-dichlorothiophene carboxylic acid with 1H-isoindole-1,3(2H)-dione under mild conditions. This method provides high yields and excellent purity of the target compound.

The physical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate have also been extensively studied. It is a solid at room temperature with a melting point of approximately 150°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and formulations.

In terms of biological activity, preliminary studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate possesses potent anti-inflammatory properties. A study conducted by researchers at the University of California demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human macrophages. These findings suggest potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its biological activities, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate has also been investigated for its potential use in materials science. The dichlorothiophene moiety imparts excellent electronic properties to the compound, making it a promising candidate for the development of organic semiconductors. A recent study published in Advanced Materials reported that thin films of this compound exhibit high charge carrier mobility and stability under ambient conditions.

The environmental impact of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dichlorothiophene-3-carboxylate has also been considered. Studies have shown that the compound is biodegradable under aerobic conditions and does not accumulate in aquatic environments. This makes it a more environmentally friendly option compared to some traditional organic compounds used in similar applications.

In conclusion, 1,3-dioxo-2,3-dihydro-H-is indol--y l -dichlorothiophene--carboxylate (CAS No. 2248389--0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure combines the biological activity of isoindole derivatives with the electronic properties of dichlorothiophenes. Ongoing research continues to explore new synthetic methods and applications for this compound in both medicinal chemistry and materials science.